Cas no 101038-87-3 (4(1H)-Pteridinone,5,6,7,8-tetrahydro-6,7-dimethyl-, cis- (9CI))

• Product Name: 4(1H)-Pteridinone,5,6,7,8-tetrahydro-6,7-dimethyl-, cis- (9CI)
• CAS No: 101038-87-3
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 124441
• Update Time: 2024-03-05

4(1H)-Pteridinone,5,6,7,8-tetrahydro-6,7-dimethyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone,5,6,7,8-tetrahydro-6,7-dimethyl-, cis- (9CI)
• 4 CIS-5,6,7,8-TETRAHYDRO-6,7-DIMETHYL- (1H)-PTERIDINONE
• 4(1H)-Pteridinone,5,6,7,8-tetrahydro-6,7-dimethyl-,cis-(9CI)

• Inchi： 1S/C8H12N4O/c1-4-5(2)12-7-6(11-4)8(13)10-3-9-7/h3-5,11H,1-2H3,(H2,9,10,12,13)/t4-,5+/m1/s1
• InChI Key： PLTWQEOGSOECQD-UHNVWZDZSA-N
• SMILES： N1C2=C(N[C@H](C)[C@H](C)N2)C(=O)N=C1

Computed Properties

• Exact Mass: 179.09343
• Monoisotopic Mass: 180.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• PSA: 66.91